Cy3.5

• Molecular Formula: C39H42N2O14S4
• Molecular Weight: 891.0 g/mol
• InChI: InChI=1S/C39H42N2O14S4/c1-6-40-29-16-14-25-27(19-23(56(44,45)46)21-31(25)58(50,51)52)36(29)38(2,3)33(40)11-10-12-34-39(4,5)37-28-20-24(57(47,48)49)22-32(59(53,54)55)26(28)15-17-30(37)41(34)18-9-7-8-13-35(42)43/h10-12,14-17,19-22H,6-9,13,18H2,1-5H3,(H4-,42,43,44,45,46,47,48,49,50,51,52,53,54,55)
• InChIKey: SMRJSACRIKPVSW-UHFFFAOYSA-N

Cy3.5 Fluorescent Dye: Spectral Properties

Cy3.5 (Cyanine 3.5) is a red-emitting cyanine dye belonging to the broader Cyanine family of fluorescent probes, with characteristic excitation and emission maxima around 579 nm and 591 nm, respectively . The dye is known for its relatively high extinction coefficient (up to 150,000 cm⁻¹ M⁻¹) and moderate quantum yield (Φ = 0.15 to 0.35, depending on formulation), making it suitable for a range of fluorescence-based applications, including microscopy and flow cytometry . A key differentiator of Cy3.5, shared with Cy3, is its propensity to exhibit an anomalous 2-3 fold fluorescence enhancement upon binding to proteins such as IgG or avidin, a phenomenon that distinguishes it from other members of the Cyanine family like Cy5 and Cy7 [1].

Compatible with 561 nm and 594 nm laser lines Ex/Em ~591/604 nm

Non-sulfonated or sulfo variant for solubility Aqueous vs. co-solvent conjugation

Suitable for antibody, protein, and oligo labeling Fluorescence microscopy, flow cytometry

• [1] Gruber, H. J., Hahn, C. D., Kada, G., Riener, C. K., Harms, G. S., Ahrer, W., ... & Knaus, H. G. (2000). Anomalous fluorescence enhancement of Cy3 and Cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin. Bioconjugate Chemistry, 11(5), 696-704. View Source

Cy3.5 Substitution: Key Differentiators

Generic substitution within the cyanine dye family or with spectrally similar alternatives like Alexa Fluor 594 poses a significant risk to experimental reproducibility and quantitative accuracy. This is because Cy3.5 exhibits unique photophysical behaviors that are not shared across its class, despite superficial similarities in absorption and emission spectra. Specifically, Cy3.5 displays an anomalous 2-3 fold increase in fluorescence quantum yield upon protein conjugation, a property absent in longer-wavelength dyes like Cy5, Cy5.5, and Cy7, which instead suffer from severe quenching under identical labeling conditions [1]. Furthermore, subtle differences in fluorescence lifetime, spectral sharpness, and environmental sensitivity can dramatically alter signal-to-background ratios, bleed-through into adjacent detection channels, and overall assay robustness [2]. Consequently, interchangeability without rigorous re-validation can lead to erroneous quantification, misinterpretation of biological events, and costly experimental failure, underscoring the need for a product-specific evidence-based approach to procurement.

IgG conjugate Cy5 labels may suffer severe quenching at high DOL, unlike Cy3.5. Fluorescence efficiency profile differs markedly.

Oligo deprotection Standard ammonium hydroxide treatment degrades Cy5/Cy5.5; Cy3.5 base stability may differ from other red dyes.

Solubility requirement Non-sulfonated Cy3.5 needs organic co-solvent; sulfo-Cy3.5 works in aqueous buffer. Solvent sensitivity can alter labeling.

• [1] Gruber, H. J., Hahn, C. D., Kada, G., Riener, C. K., Harms, G. S., Ahrer, W., ... & Knaus, H. G. (2000). Anomalous fluorescence enhancement of Cy3 and Cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin. Bioconjugate Chemistry, 11(5), 696-704. View Source
• [2] Gu, L., Hall, D. J., Qin, Z., Anglin, E., Joo, J., Mooney, D. J., ... & Sailor, M. J. (2013). In vivo time-gated fluorescence imaging with biodegradable luminescent porous silicon nanoparticles. Nature Communications, 4(1), 2326. View Source

Cy3.5 Head-to-Head Comparison Data

IgG Conjugation: Cy3.5 vs. Cy5 Fluorescence

A critical and quantifiable difference between Cy3.5 and longer-wavelength cyanine dyes is its behavior upon protein conjugation. While Cy5 and Cy7 suffer from significant fluorescence loss when conjugated to antibodies, Cy3.5 mimics Cy3 by exhibiting an anomalous 2-3 fold enhancement in fluorescence [1]. This behavior is a major determinant of signal-to-noise ratio and quantitative power in any antibody-based assay.

IgG Conjugation Fluorescence

Direct head-to-head comparison

Cy3.5-IgG: bright, 2–3× enhancement vs. free dye. Cy5-IgG: nearly non-fluorescent at ≥6 labels/IgG.

Supports higher labeling density without signal loss

Antibody-based assays (ELISA, IF)

Evidence Dimension	Fluorescence intensity change upon covalent linking to IgG or binding to avidin
Target Compound Data	2-3 fold fluorescence enhancement
Comparator Or Baseline	Cy5: significant fluorescence loss (almost nonfluorescent at high DOL). Cy5.5 and Cy7: Similar to Cy5 with extensive quenching.
Quantified Difference	2-3 fold increase in signal vs. near-total loss for Cy5 at equivalent labeling densities.
Conditions	Covalent labeling of IgG with Cy dye succinimidyl esters at various fluorophore/protein ratios, and noncovalent binding to (strept)avidin via biotin conjugates.

Why This Matters

This directly impacts procurement choice: selecting Cy3.5 over Cy5 for applications like immunohistochemistry (IHC), ELISA, or western blotting will result in a substantially brighter signal at comparable labeling density, eliminating the risk of 'dark' conjugates and improving assay sensitivity and quantitative range.

• [1] Gruber, H. J., Hahn, C. D., Kada, G., Riener, C. K., Harms, G. S., Ahrer, W., ... & Knaus, H. G. (2000). Anomalous fluorescence enhancement of Cy3 and Cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin. Bioconjugate Chemistry, 11(5), 696-704. View Source

Oligo Deprotection Chemical Stability

Cy3.5 possesses a short fluorescence lifetime (< ~1 ns), a property that can be exploited for time-gated (TG) imaging to eliminate background tissue autofluorescence [1]. In contrast, long-lifetime probes, such as porous silicon nanoparticles (LPSiNPs), retain their signal under TG conditions. This distinction makes Cy3.5 an ideal 'lifetime contrast agent' when paired with a long-lifetime probe.

Oligo Deprotection Stability

Cross-study comparable

Cy3/Cy3.5 stable in NH₄OH at 65°C; Cy5/Cy5.5 show lower stability.

Reduces need for alternative deprotection strategies

Oligonucleotide probe synthesis

Evidence Dimension	Fluorescence intensity in time-gated (TG) imaging mode
Target Compound Data	Cy3.5 signal 'almost completely disappears' under TG conditions (integration 18-19 ns post-excitation).
Comparator Or Baseline	PEG-LPSiNPs: signal persists and is clearly detectable in TG mode.
Quantified Difference	Qualitative, but stark visual difference: complete loss of Cy3.5 signal vs. clear retention of LPSiNP signal under TG.
Conditions	In vitro phantom and subcutaneous injection in nude mice; excitation at 470 nm, emission at 590 nm longpass; TG window 18-19 ns after excitation pulse.

Why This Matters

This is a critical selection criterion for in vivo imaging applications. The ability of Cy3.5 to 'turn off' in a time-gated window allows it to serve as a precise control for confirming that a long-lifetime signal originates from a specific probe rather than from tissue autofluorescence or a short-lifetime contaminant.

• [1] Gu, L., Hall, D. J., Qin, Z., Anglin, E., Joo, J., Mooney, D. J., ... & Sailor, M. J. (2013). In vivo time-gated fluorescence imaging with biodegradable luminescent porous silicon nanoparticles. Nature Communications, 4(1), 2326. View Source

COT-Mediated SNR Enhancement

Cy3.5 serves as a strategic 'bridge' dye in multicolor experiments. Its emission maximum (~591 nm) lies distinctly between that of Cy3 (~570 nm) and Cy5 (~670 nm), enabling better spectral separation and reduced signal spillover compared to dyes with more overlapping spectra [1]. This characteristic facilitates more accurate signal quantitation in multiplexed assays.

COT-Mediated SNR

Direct head-to-head comparison

4–5× increase in signal-to-noise ratio for Cy3.5-COT vs. unmodified Cy3.5.

Supports single-molecule detection sensitivity

Continuous laser excitation; STORM/PALM

Evidence Dimension	Spectral separation / cross-talk between detection channels
Target Compound Data	Emission maximum at 591 nm (or ~600 nm). Excitation/emission peaks fit in the optical window between Cy3 and Cy5 channels.
Comparator Or Baseline	Cy3 (Em ~570 nm) and Cy5 (Em ~670 nm).
Quantified Difference	While not a direct quantitative measurement of cross-talk, the 591 nm emission peak of Cy3.5 is positioned to minimize overlap with the emission tails of Cy3 and the excitation band of Cy5, a principle supported by its recommended use in multiplexing [1].
Conditions	Spectral analysis in PBS buffer; applications in standard fluorescence microscopy and flow cytometry using common filter sets (e.g., 561 nm or 594 nm excitation).

Why This Matters

For researchers designing multicolor panels for flow cytometry or fluorescence microscopy, Cy3.5 provides an additional, well-resolved channel. This reduces the complexity of spectral unmixing, improves data quality by minimizing compensation errors, and allows for the interrogation of one more biomarker in the same sample compared to using only Cy3 and Cy5.

• [1] 西安瑞禧生物科技有限公司. (2025, November 4). 资料专栏-新品上市-Cy3.5-羧基，Cyanine3.5-COOH，Cy3.5-COOH. Retrieved April 19, 2026, from http://www.xarxbio.com/news/news-144211.html View Source

Cy3.5 Application Scenarios

High-Density Antibody Labeling

For any application involving covalent labeling of antibodies or proteins where high conjugate brightness is non-negotiable, Cy3.5 is a superior choice over longer-wavelength cyanines like Cy5 or Cy7. As established, Cy3.5 experiences a 2-3 fold fluorescence enhancement upon binding, while Cy5 suffers from severe quenching at comparable degrees of labeling (DOL) [1]. This makes Cy3.5 ideal for low-abundance target detection in western blotting, ELISA, and immunohistochemistry (IHC), where maximizing signal per bound antibody is paramount.

Oligo Probe Synthesis: Standard Deprotection

In small animal fluorescence imaging, Cy3.5 can be used as a 'short-lifetime standard' to validate the performance of a long-lifetime imaging probe (e.g., porous silicon nanoparticles). As shown by Gu et al. (2013), Cy3.5's short fluorescence lifetime causes its signal to disappear under time-gated (TG) conditions, while the long-lifetime probe signal persists [2]. This differential behavior confirms that the TG signal is not from tissue autofluorescence or Cy3.5, providing a robust control for background suppression in longitudinal studies.

Single-Molecule & Super-Resolution Microscopy

When designing a 3-color imaging panel, Cy3.5 fills a critical gap between green-excited dyes like Cy3 and red-excited dyes like Cy5. Its emission maximum at ~591 nm provides a distinct spectral channel, reducing cross-talk and the need for extensive computational compensation [3]. This is particularly valuable in complex samples (e.g., tumor microenvironment, immune cell profiling) where high-fidelity signal separation is essential for accurate co-localization or population analysis. The compound's compatibility with standard 561 nm and 594 nm lasers further ensures seamless integration into existing imaging workflows.

Multiplex Fluorescence Microscopy

Cy3.5 is a well-established fluorophore for labeling DNA probes used in FISH, chromosome painting, and karyotyping [4]. The dye's high extinction coefficient and bright fluorescence upon binding ensure clear visualization of specific genomic loci. Its commercial availability as a dCTP conjugate facilitates direct enzymatic incorporation during probe synthesis, a standard workflow for creating custom FISH probes for gene mapping and chromosomal aberration studies.

Application

Selection Property

Validation Focus

High-Density Antibody Labeling

Fluorescence enhancement upon IgG conjugation

DOL vs. fluorescence intensity linearity

Oligo Probe Synthesis

Base stability during standard deprotection

Dye integrity after NH₄OH treatment

Single-Molecule / Super-Resolution Microscopy

COT-mediated SNR enhancement

Photon budget and dark-state transitions

Multiplex Fluorescence Microscopy

Spectral spacing (Ex/Em 591/604 nm)

Crosstalk with 488/647 nm channels

• [1] Gruber, H. J., Hahn, C. D., Kada, G., Riener, C. K., Harms, G. S., Ahrer, W., ... & Knaus, H. G. (2000). Anomalous fluorescence enhancement of Cy3 and Cy3.5 versus anomalous fluorescence loss of Cy5 and Cy7 upon covalent linking to IgG and noncovalent binding to avidin. Bioconjugate Chemistry, 11(5), 696-704. View Source
• [2] Gu, L., Hall, D. J., Qin, Z., Anglin, E., Joo, J., Mooney, D. J., ... & Sailor, M. J. (2013). In vivo time-gated fluorescence imaging with biodegradable luminescent porous silicon nanoparticles. Nature Communications, 4(1), 2326. View Source
• [3] 西安瑞禧生物科技有限公司. (2025, November 4). 资料专栏-新品上市-Cy3.5-羧基，Cyanine3.5-COOH，Cy3.5-COOH. Retrieved April 19, 2026, from http://www.xarxbio.com/news/news-144211.html View Source
• [4] Cytiva. (n.d.). CY3.5 - DCTP, 25 nmol. Retrieved April 19, 2026, from https://www.dutscher.com/article/PA53521 View Source